Cas no 72648-52-3 (1-Butanol, 4-(octylamino)-)

1-Butanol, 4-(octylamino)- structure
1-Butanol, 4-(octylamino)- structure
Product Name:1-Butanol, 4-(octylamino)-
CAS No:72648-52-3
MF:C12H27NO
MW:201.348883867264
CID:543613
PubChem ID:13122236
Update Time:2025-04-19

1-Butanol, 4-(octylamino)- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanol, 4-(octylamino)-
    • 4-(octylamino)butan-1-ol
    • DTXSID00519541
    • SCHEMBL9950016
    • 72648-52-3
    • Inchi: 1S/C12H27NO/c1-2-3-4-5-6-7-10-13-11-8-9-12-14/h13-14H,2-12H2,1H3
    • InChI Key: ZJMZXJRCPXDPSH-UHFFFAOYSA-N
    • SMILES: OCCCCNCCCCCCCC

Computed Properties

  • Exact Mass: 201.20941
  • Monoisotopic Mass: 201.209264485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 11
  • Complexity: 96.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.26
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